Cas no 1805045-48-0 (2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride
• CAS No: 1805045-48-0
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882369
• Update Time: 2025-08-05

2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)2-1-3(12)7(11)13-4(2)6(9)10/h1,6H
• InChI Key： UBVZAFUDLVGHLG-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(C(=O)Cl)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride

Introduction to 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride (CAS No. 1805045-48-0)

2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride, identified by the CAS number 1805045-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorine atoms and an iodine substituent, along with the carbonyl chloride functional group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The structural features of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride contribute to its unique reactivity and utility in medicinal chemistry. The difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the fluoro and iodopyridine moieties provide additional handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. The carbonyl chloride group (Cl-CO) is particularly valuable as a synthetic precursor for amides, esters, and other derivatives, enabling the construction of complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds exhibit a wide range of therapeutic effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms into these molecules often enhances their pharmacokinetic profiles, making them more suitable for clinical applications. For instance, fluorinated pyridines have been reported to improve oral bioavailability and resistance to enzymatic degradation.

One of the most compelling applications of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is frequently associated with various diseases, particularly cancer. By serving as a key intermediate in the preparation of kinase inhibitors, this compound facilitates the development of drugs that can modulate these pathways effectively. Recent advancements in structure-based drug design have highlighted the importance of fluorinated pyridines in optimizing kinase inhibitor scaffolds, leading to more potent and selective therapeutic agents.

The iodine substituent on the pyridine ring further expands the synthetic possibilities of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride. Iodopyridines are particularly amenable to palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the pyridine core, enabling the construction of intricate molecular frameworks. For example, Suzuki-Miyaura couplings with boronic acid derivatives have been employed to generate biaryl structures that are prevalent in many biologically active compounds.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are widely used in crop protection agents due to their ability to enhance pest resistance and environmental stability. The difluoromethyl group, in particular, contributes to improved bioavailability and durability against degradation processes. Researchers have utilized 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride as a building block for synthesizing novel herbicides and insecticides that exhibit higher efficacy while minimizing ecological impact.

The versatility of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride also extends to its role as a precursor for peptidomimetics—molecules designed to mimic peptide sequences without their inherent drawbacks such as poor solubility or susceptibility to enzymatic degradation. By incorporating this compound into synthetic strategies, chemists can develop peptidomimetics with enhanced pharmacological properties. This approach has been particularly valuable in creating targeted therapies for neurological disorders and cancer.

Recent studies have also explored the use of computational methods to predict the reactivity and biological activity of compounds like 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride. Molecular modeling techniques have enabled researchers to identify optimal reaction conditions and predict potential side products, thereby streamlining synthetic routes. These advancements have accelerated the discovery process in pharmaceutical research by allowing for rapid screening and optimization of candidate molecules.

The industrial production of 2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate high-purity material suitable for research applications. Furthermore, regulatory agencies require thorough characterization data before approving new chemical entities for clinical use, making rigorous analytical testing essential.

In conclusion,2-(Difluoromethyl)-6-fluoro-5-iodopyridine-3-carbonyl chloride (CAS No. 1805045-48-0) represents a valuable tool in modern synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies while offering advantages such as improved metabolic stability and enhanced binding affinity. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will remain integral to drug discovery efforts aimed at addressing unmet medical needs.